Cas no 67929-86-6 (Methyl 5-Methoxy-1H-indole-2-carboxylate)

• Product Name: Methyl 5-Methoxy-1H-indole-2-carboxylate
• CAS No: 67929-86-6
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• MDL: MFCD01074509
• CID: 522613
• PubChem ID: 2728184
• Update Time: 2025-06-08

Methyl 5-Methoxy-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-methoxyindole-2-carboxylate
• 1H-Indole-2-carboxylicacid, 5-methoxy-, methyl ester
• 5-METHOXY-1H-INDOLE-2-CARBOXYLIC ACID METHYL ESTER
• 5-METHOXYINDOLE-2-CARBOXYLIC ACID METHYL ESTER
• methyl 5-methoxy-1H-indole-2-carboxylate
• Methyl 5-methoxy-2-indolecarboxylate
• DTXSID70987314
• Oprea1_041586
• EINECS 267-811-1
• AB08027
• 67929-86-6
• F14206
• MFCD01074509
• 1H-INDOLE-2-CARBOXYLIC ACID, 5-METHOXY-, METHYL ESTER
• Methyl5-methoxyindole-2-carboxylate
• 1H-Indole-2-carboxylicacid,5-methoxy-,methyl ester
• AMY39663
• CCG-247447
• NS00056333
• A835938
• M-3508
• SCHEMBL1104006
• AS-47541
• methyl 5-methoxy-1H-indolecarboxylate
• CS-0102186
• OXXJVMUTSUYQBR-UHFFFAOYSA-N
• AKOS004119469
• Methyl 5-Methoxy-1H-indole-2-carboxylate

• MDL： MFCD01074509
• Inchi： 1S/C11H11NO3/c1-14-8-3-4-9-7(5-8)6-10(12-9)11(13)15-2/h3-6,12H,1-2H3
• InChI Key： OXXJVMUTSUYQBR-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2=C(C=1)C=C(C(=O)OC)N2

Computed Properties

• Exact Mass: 205.07400
• Monoisotopic Mass: 205.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 51.3A^2

Experimental Properties

• Density: 1.253
• Melting Point: 233-235 ºC
• Boiling Point: 370.1 °C at 760 mmHg
• Flash Point: 177.6 °C
• Refractive Index: 1.612
• PSA: 51.32000
• LogP: 1.96310
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Methyl 5-Methoxy-1H-indole-2-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on Methyl 5-Methoxy-1H-indole-2-carboxylate

Comprehensive Overview of Methyl 5-Methoxy-1H-indole-2-carboxylate (CAS No. 67929-86-6)

Methyl 5-Methoxy-1H-indole-2-carboxylate (CAS No. 67929-86-6) is a versatile indole derivative widely utilized in pharmaceutical research, organic synthesis, and material science. This compound, characterized by its methoxy and ester functional groups, serves as a critical intermediate in the development of bioactive molecules. Its unique structural features make it a focal point for researchers exploring heterocyclic chemistry and drug discovery.

The growing interest in indole-based compounds stems from their prevalence in natural products and pharmaceuticals. Methyl 5-Methoxy-1H-indole-2-carboxylate is particularly notable for its role in synthesizing serotonin analogs and melatonin derivatives, which are pivotal in neuroscience and sleep-related research. Recent studies highlight its potential in designing anticancer agents and anti-inflammatory drugs, aligning with the surge in demand for targeted therapies.

From a synthetic perspective, CAS No. 67929-86-6 is often employed in multicomponent reactions and catalyzed transformations, reflecting the broader trend toward sustainable chemistry. Researchers are increasingly leveraging green chemistry principles to optimize its production, minimizing waste and energy consumption. This aligns with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In the realm of material science, Methyl 5-Methoxy-1H-indole-2-carboxylate contributes to the development of organic semiconductors and luminescent materials. Its electron-rich indole core enhances charge transport properties, making it valuable for OLEDs and sensors. This application is gaining traction as industries seek alternatives to conventional inorganic materials.

Frequently asked questions about CAS No. 67929-86-6 include inquiries about its solubility, stability, and synthetic routes. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly used to characterize this compound. Additionally, its storage conditions (typically under inert atmospheres at low temperatures) are critical to maintaining purity.

The future of Methyl 5-Methoxy-1H-indole-2-carboxylate lies in interdisciplinary collaborations. As AI-driven drug discovery and high-throughput screening advance, this compound may unlock novel therapeutic pathways. Its compatibility with click chemistry and bioorthogonal reactions further expands its utility in bioconjugation and probe design.

In summary, CAS No. 67929-86-6 exemplifies the intersection of tradition and innovation in chemical research. Whether in pharmacology, materials engineering, or sustainable synthesis, its applications continue to evolve, driven by scientific curiosity and technological progress.